molecular formula C18H13Cl3N2S2 B2672465 4-Chlorophenyl {6-[(2,6-dichlorophenyl)sulfanyl]-2-methyl-4-pyrimidinyl}methyl sulfide CAS No. 339278-81-8

4-Chlorophenyl {6-[(2,6-dichlorophenyl)sulfanyl]-2-methyl-4-pyrimidinyl}methyl sulfide

Cat. No. B2672465
CAS RN: 339278-81-8
M. Wt: 427.79
InChI Key: IRIWQDOMOUAGKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Chlorophenyl {6-[(2,6-dichlorophenyl)sulfanyl]-2-methyl-4-pyrimidinyl}methyl sulfide is a useful research compound. Its molecular formula is C18H13Cl3N2S2 and its molecular weight is 427.79. The purity is usually 95%.
BenchChem offers high-quality 4-Chlorophenyl {6-[(2,6-dichlorophenyl)sulfanyl]-2-methyl-4-pyrimidinyl}methyl sulfide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Chlorophenyl {6-[(2,6-dichlorophenyl)sulfanyl]-2-methyl-4-pyrimidinyl}methyl sulfide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

High-Performance Polymeric Materials

Research on compounds similar to "4-Chlorophenyl {6-[(2,6-dichlorophenyl)sulfanyl]-2-methyl-4-pyrimidinyl}methyl sulfide" has contributed to the development of high-performance polymeric materials. For instance, polyimides synthesized from thiophenyl-substituted benzidines, including compounds with chlorophenyl groups, exhibit high refractive indices, good thermomechanical stabilities, and low birefringence. These materials are transparent and suitable for optical applications (Tapaswi et al., 2015).

Heterocyclic Chemistry and Synthesis

Compounds featuring chlorophenyl and sulfanyl groups are significant in heterocyclic chemistry, leading to the synthesis of heterocycles like pyrimidines and thiophenes. These heterocycles have diverse applications in drug development and materials science. For example, the reaction of diphenyl-1,2,4-dithiazol-1-ium perchlorate with active methylene compounds generates 4-mercaptopyrimidines, which are intermediates in synthesizing aminothio compounds or isothiazolo[5,4-d]pyrimidines (Shibuya, 1984).

Organic Synthesis and Medicinal Chemistry

The synthesis and structural elucidation of chlorophenyl and pyrimidinyl-containing compounds have implications for medicinal chemistry. These compounds serve as precursors or active molecules in the development of new therapeutic agents. The synthesis of novel 5-methyl-4-thiopyrimidine derivatives from ethyl 4-methyl-2-phenyl-6-sulfanylpyrimidine-5-carboxylate showcases the potential of chlorophenyl-sulfanyl compounds in generating biologically active molecules (Stolarczyk et al., 2018).

Crystallography and Material Characterization

The crystal and molecular structures of related compounds provide insights into their potential applications in material science and pharmacology. For example, the study of the crystal structure of methyl-(4-chlorophenyl)sulfone reveals interactions that could be relevant for understanding the properties of larger molecules containing chlorophenyl and sulfanyl groups (Adamovich et al., 2017).

properties

IUPAC Name

4-[(4-chlorophenyl)sulfanylmethyl]-6-(2,6-dichlorophenyl)sulfanyl-2-methylpyrimidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H13Cl3N2S2/c1-11-22-13(10-24-14-7-5-12(19)6-8-14)9-17(23-11)25-18-15(20)3-2-4-16(18)21/h2-9H,10H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IRIWQDOMOUAGKY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC(=CC(=N1)SC2=C(C=CC=C2Cl)Cl)CSC3=CC=C(C=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H13Cl3N2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

427.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.